Cas no 61044-96-0 (4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine
• CAS No: 61044-96-0
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• MDL: MFCD09951961
• CID: 953887
• Update Time: 2025-11-02

4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-2-(methylthio)pyrimidine
• 4-chloro-5-methyl-2-methylsulfanylpyrimidine
• 4-CHLORO-5-METHYL-2-METHYLSULFANYL-PYRIMIDINE
• 4-Chloro-5-methyl-2-(methylsulfanyl)pyrimidine
• LogP
• pyrimidine, 4-chloro-5-methyl-2-(methylthio)-
• QZXWPYARYIQHIS-UHFFFAOYSA-N
• FCH878534
• AX8237811
• AB0060120
• ST24023493
• Z4940
• 4-chloro-5-methyl-2-methyl
• 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine

• MDL： MFCD09951961
• Inchi： 1S/C6H7ClN2S/c1-4-3-8-6(10-2)9-5(4)7/h3H,1-2H3
• InChI Key： QZXWPYARYIQHIS-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)SC)C

Computed Properties

• Exact Mass: 174.00201
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 51.1

Experimental Properties

• Density: 1.30
• Melting Point: 35 ºC
• Boiling Point: 263 ºC
• Flash Point: 113 ºC
• PSA: 25.78

4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD237811)

Additional information on 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine

4-Chloro-5-methyl-2-(methylsulfanyl)pyrimidine (CAS No. 61044-96-0): A Comprehensive Overview

4-Chloro-5-methyl-2-(methylsulfanyl)pyrimidine (CAS No. 61044-96-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique molecular structure with chlorine and methylsulfanyl substituents, making it a valuable intermediate in organic synthesis. The compound's IUPAC name reflects its precise chemical configuration, while its CAS registry number ensures unambiguous identification in global chemical databases.

The growing demand for pyrimidine-based compounds in drug discovery has positioned 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine as a crucial building block. Researchers particularly value its chloro-methyl-pyrimidine structure for developing novel therapeutic agents. Recent studies highlight its potential in creating kinase inhibitors, which are currently a hot topic in cancer research and treatment development. The compound's methylsulfanyl group contributes to its distinctive reactivity pattern, enabling diverse chemical transformations.

From a physicochemical perspective, 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine typically appears as a white to off-white crystalline powder. Its molecular weight of 188.66 g/mol and specific structural features make it soluble in common organic solvents while exhibiting limited water solubility. These properties are frequently searched by chemists evaluating the compound for synthetic applications. The thermal stability of this methylsulfanyl pyrimidine derivative allows for various reaction conditions, a characteristic that has been extensively documented in recent patent literature.

The synthetic utility of CAS 61044-96-0 extends to multiple applications in medicinal chemistry. Its role as a precursor for pharmaceutical intermediates aligns with current industry trends toward targeted drug development. Particularly in the context of personalized medicine, this compound's versatility supports the creation of customized therapeutic solutions. The chloro substituent at the 4-position offers an excellent handle for further functionalization through cross-coupling reactions, a technique dominating modern synthetic methodologies.

In agrochemical applications, 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine serves as a key intermediate for developing novel crop protection agents. With increasing global focus on sustainable agriculture, researchers are investigating its derivatives as potential biodegradable pesticides. The compound's structural motif appears in several newly developed fungicides, addressing the urgent need for environmentally friendly alternatives in pest management. This application area has seen growing interest in academic publications and industry reports.

The commercial availability of 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine has expanded significantly to meet research demands. Suppliers typically offer the compound in various purity grades, with HPLC-grade material being particularly sought after for pharmaceutical applications. Current market analysis indicates steady growth in demand for this specialty chemical, driven by its applications in both drug discovery and agricultural chemistry. Quality control specifications often include stringent limits for related substances, reflecting its importance in sensitive synthetic pathways.

Safety considerations for handling CAS 61044-96-0 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. The compound's material safety data sheet provides detailed handling instructions that align with current good manufacturing practices. These precautions are particularly relevant given the compound's use in GMP-compliant pharmaceutical synthesis.

Analytical characterization of 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods verify both identity and purity, crucial parameters for research applications. Recent advancements in analytical technology have enabled more precise quantification of isomeric impurities, a development that has improved the reliability of studies using this compound. The comprehensive characterization data available makes it a well-documented reference material in heterocyclic chemistry.

Future research directions for pyrimidine derivatives like 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine include exploration of their biological activities and development of more efficient synthetic routes. The compound's potential in drug discovery pipelines continues to attract attention, particularly in the context of neglected tropical diseases and antiviral therapies. These applications correspond with current global health priorities and funding trends in pharmaceutical research.

Environmental fate studies of methylsulfanyl-containing compounds have become increasingly important, with 61044-96-0 serving as a model structure for biodegradation research. The scientific community's growing emphasis on green chemistry principles has spurred investigations into more sustainable production methods for such intermediates. These developments align with broader industry shifts toward environmentally conscious chemical manufacturing practices.

In summary, 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine (CAS No. 61044-96-0) represents a versatile and valuable chemical intermediate with wide-ranging applications. Its significance in pharmaceutical and agrochemical research continues to grow, supported by ongoing scientific discoveries and technological advancements. The compound's unique structural features and reactivity profile ensure its continued relevance in addressing contemporary challenges in medicinal chemistry and crop protection science.